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Compound of Interest

Compound Name: 2,6-Bis(trifluoromethyl)phenol

Cat. No.: B1279352

Introduction

2,6-Bis(trifluoromethyl)phenol is a highly fluorinated organic compound of significant interest
to the chemical, pharmaceutical, and materials science sectors. Its unique molecular
architecture, characterized by a phenol ring flanked by two trifluoromethyl (-CFs) groups at the
ortho positions, imparts distinct physicochemical properties that make it a valuable synthetic
intermediate and building block. The strong electron-withdrawing nature of the two -CFs groups
dramatically increases the acidity of the phenolic proton and influences the reactivity of the
aromatic ring. This guide provides a comprehensive overview of its molecular characteristics,
synthesis, applications, and safe handling protocols, tailored for researchers, scientists, and
professionals in drug development.

Physicochemical and Molecular Properties

The defining characteristic of 2,6-Bis(trifluoromethyl)phenol is its molecular structure, which
dictates its physical and chemical behavior. The molecular weight and other key properties are
summarized below.
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Property Value Source(s)
Molecular Formula CsHaFeO [1]
Molecular Weight 230.11 g/mol [1][2]
CAS Number 46377-35-9 [1][2]

Not specified, likely solid or
Appearance -

liquid
pKa ~6.0 (Estimated)

The presence of two bulky, lipophilic trifluoromethyl groups significantly influences the
compound's solubility, acidity, and interaction with biological systems. This structural feature is
often exploited to enhance properties such as metabolic stability and binding affinity in drug
candidates.[3][4]

Synthesis and Mechanistic Insights

The preparation of 2,6-Bis(trifluoromethyl)phenol has been reported in the scientific
literature, with one notable synthesis beginning from the commercially available 2-
(trifluoromethyl)phenol.[5][6] This multi-step process highlights key principles of modern organic
synthesis, including directed ortho-metalation and transition-metal-catalyzed coupling.

Synthetic Workflow: From 2-(trifluoromethyl)phenol

The causality behind this synthetic route is rooted in the need to introduce a second
trifluoromethyl group specifically at the C6 position of the phenol ring.

¢ Protection: The phenolic hydroxyl group is first protected, for example, as a
tetrahydropyranyl (THP) ether. This is a crucial step to prevent the acidic proton from
interfering with subsequent organometallic reagents.

o Directed ortho-Metalation: The protected phenol undergoes ortho-directed lithiation using a
strong base like butyllithium (BuLi). The protecting group directs the deprotonation to the
adjacent ortho position (C6).
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« lodination: The resulting aryl lithium species is quenched with an iodine source (I2) to install

an iodine atom at the C6 position.

 Trifluoromethylation: The key final step involves a copper-mediated trifluoromethylation
reaction. An in-situ prepared "(trifluoromethyl)copper” reagent is used to displace the iodide,
yielding the desired 2,6-Bis(trifluoromethyl)phenol.[5] Careful control of reaction
temperature and solvent composition is critical in this step to prevent decomposition of the

copper reagent.[5]
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Synthetic Workflow
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Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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